Cas no 1421481-99-3 (N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-4-methylthiophene-2-carboxamide)

• Product Name: N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-4-methylthiophene-2-carboxamide
• CAS No: 1421481-99-3
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 5819085
• PubChem ID: 71785783
• Update Time: 2025-11-01

N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-4-methylthiophene-2-carboxamide
• 1421481-99-3
• AKOS024533431
• F6127-0213
• CHEMBL4949430
• N-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)-4-methylthiophene-2-carboxamide
• VU0533143-1

• Inchi： 1S/C12H17NO3S/c1-7-2-11(17-6-7)12(16)13-9-3-8(5-14)10(15)4-9/h2,6,8-10,14-15H,3-5H2,1H3,(H,13,16)
• InChI Key： WTOMKOQTOPRPEB-UHFFFAOYSA-N
• SMILES： C1(C(NC2CC(CO)C(O)C2)=O)SC=C(C)C=1

Computed Properties

• Exact Mass: 255.09291458g/mol
• Monoisotopic Mass: 255.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 97.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-4-methylthiophene-2-carboxamide

Comprehensive Overview of N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-4-methylthiophene-2-carboxamide (CAS No. 1421481-99-3)

N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-4-methylthiophene-2-carboxamide, identified by its CAS number 1421481-99-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique cyclopentyl backbone substituted with hydroxyl and hydroxymethyl groups, coupled with a 4-methylthiophene-2-carboxamide moiety. Its structural complexity makes it a promising candidate for drug development, particularly in targeting enzymes and receptors involved in metabolic pathways.

The growing interest in N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-4-methylthiophene-2-carboxamide aligns with current trends in precision medicine and small-molecule therapeutics. Researchers are increasingly exploring its potential applications in modulating cellular signaling pathways, which could lead to breakthroughs in treating chronic diseases. The compound's hydroxy and hydroxymethyl functional groups enhance its solubility and bioavailability, critical factors in drug design.

In the context of AI-driven drug discovery, CAS 1421481-99-3 has been a subject of computational modeling studies. Machine learning algorithms have been employed to predict its binding affinities and pharmacokinetic properties, reflecting the intersection of chemistry and artificial intelligence. This approach accelerates the identification of novel therapeutic agents, reducing the time and cost associated with traditional drug development.

Another area of interest is the compound's potential role in sustainable chemistry. With the global push toward greener synthetic methods, N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-4-methylthiophene-2-carboxamide could serve as a scaffold for eco-friendly catalysts or biodegradable materials. Its multifunctional structure allows for modifications that align with the principles of green chemistry, such as reduced waste and energy efficiency.

From a commercial perspective, CAS 1421481-99-3 is often searched in conjunction with terms like "high-purity synthesis" and "bulk suppliers", indicating its demand in the fine chemicals market. Manufacturers are focusing on scalable production techniques to meet the needs of academic and industrial researchers. Quality control measures, such as HPLC and NMR validation, ensure the compound's consistency and reliability for experimental use.

In summary, N-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]-4-methylthiophene-2-carboxamide represents a versatile compound with broad applicability in modern science. Its integration into cutting-edge research areas, from AI-assisted drug design to sustainable chemistry, underscores its relevance in addressing contemporary scientific challenges. As investigations continue, this compound is poised to play a pivotal role in advancing both theoretical and applied chemistry.